Cas no 2138168-41-7 (5-Methyl-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138168-41-7
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 6349603
• PubChem ID: 151062179
• Update Time: 2025-05-20

5-Methyl-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138168-41-7
• EN300-743063
• 5-methyl-1,2,3,6-tetrahydropyridin-3-amine
• 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C6H12N2/c1-5-2-6(7)4-8-3-5/h2,6,8H,3-4,7H2,1H3
• InChI Key： MGKADHQUEQVSPT-UHFFFAOYSA-N
• SMILES： N1CC(C)=CC(C1)N

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 38Ų

Additional information on 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine

5-Methyl-1,2,3,6-Tetrahydropyridin-3-Amine: A Comprehensive Overview

5-Methyl-1,2,3,6-tetrahydropyridin-3-amine, also known by its CAS number 2138168-41-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are widely studied for their potential applications in drug development and material science. The structure of 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine consists of a six-membered ring with one nitrogen atom and a methyl group attached at the 5-position. This unique structure contributes to its reactivity and functional properties.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. These findings underscore the compound's role in advancing drug discovery and its significance in modern chemical research.

The synthesis of 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine involves a series of well-established organic reactions. One common approach is the reduction of pyridine derivatives using catalytic hydrogenation or other reducing agents. The introduction of the methyl group at the 5-position is typically achieved through alkylation or acylation reactions. These methods not only ensure high yields but also provide a pathway for further functionalization of the molecule.

In terms of applications, 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine has been utilized as an intermediate in the synthesis of various pharmaceutical compounds. For example, it serves as a key building block in the production of calcium channel blockers and other cardiovascular drugs. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and materials science.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tetrahydropyridine derivatives. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's behavior under various reaction conditions. These computational studies have significantly enhanced our understanding of the compound's properties and its potential applications.

The biological activity of 5-Methyl-1,2,3,6-tetrahydropyridin-3-amine has been extensively studied in vitro and in vivo models. Experimental results indicate that this compound exhibits moderate anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. Additionally, it has shown promise as an antioxidant agent by scavenging free radicals and reducing oxidative stress in cellular systems.

In conclusion, 5-Methyl-1,2,3,6-tetrahydropyridin-3-amino, with its unique chemical structure and diverse functional properties (CAS No: 2138168417) continues to be a focal point in chemical research. Its role as an intermediate in drug synthesis and its potential as a bioactive agent highlight its importance in both academic and industrial settings. As research progresses further into its properties and applications (CAS No: 2138168417), it is anticipated that this compound will contribute significantly to the development of novel therapeutic agents and advanced materials.